(2R)-2-(dimethylamino)-3-methylbutan-1-ol hydrochloride
Description
The compound is a type of organic compound known as an amine, which contains a nitrogen atom with a lone pair of electrons . Amines are often used in pharmaceuticals and are key components of many drugs .
Molecular Structure Analysis
The molecular structure of amines involves a nitrogen atom bonded to one or more alkyl groups . The “(2R)” in the name suggests that the compound is chiral, meaning it has a non-superimposable mirror image .Chemical Reactions Analysis
Amines can undergo a variety of chemical reactions, including acylation and alkylation . They can also act as bases, reacting with acids to form salts .Physical And Chemical Properties Analysis
Amines generally have higher boiling points than hydrocarbons of similar molecular weight due to their ability to form hydrogen bonds . They are also usually soluble in organic solvents .Safety and Hazards
Future Directions
The study of amines and their derivatives continues to be a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas . Future research may focus on developing new synthesis methods, studying their biological activity, and exploring their potential uses .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(dimethylamino)-3-methylbutan-1-ol hydrochloride involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-3-butanone", "dimethylamine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "methanol", "water" ], "Reaction": [ "Step 1: Conversion of 2-methyl-3-butanone to 2-methyl-3-butan-2-ol", "React 2-methyl-3-butanone with sodium borohydride in methanol to yield 2-methyl-3-butan-2-ol.", "Step 2: Conversion of 2-methyl-3-butan-2-ol to (2R)-2-(dimethylamino)-3-methylbutan-2-ol", "React 2-methyl-3-butan-2-ol with dimethylamine in methanol to yield (2R)-2-(dimethylamino)-3-methylbutan-2-ol.", "Step 3: Conversion of (2R)-2-(dimethylamino)-3-methylbutan-2-ol to (2R)-2-(dimethylamino)-3-methylbutan-1-ol hydrochloride", "React (2R)-2-(dimethylamino)-3-methylbutan-2-ol with hydrochloric acid in water to yield (2R)-2-(dimethylamino)-3-methylbutan-1-ol hydrochloride." ] } | |
CAS RN |
2694063-05-1 |
Molecular Formula |
C7H18ClNO |
Molecular Weight |
167.7 |
Purity |
95 |
Origin of Product |
United States |
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